Darifenacin hydrobromide

Description

Darifenacin is a medication used to treat urinary incontinence caused by an overactive bladder . It functions by blocking M3 muscarinic acetylcholine receptors, which are responsible for bladder muscle contractions, thus reducing the urge to urinate . Darifenacin is available under the brand names Enablex in the United States and Canada, and Emselex in the European Union .

As an anticholinergic agent, darifenacin can cause side effects such as constipation and blurred vision . It is contraindicated in individuals with urinary retention . Common side effects may include nausea, indigestion, headache, dizziness, and dry mouth . Darifenacin interacts with cytochrome P450 enzymes CYP2D6 and CYP3A4 during hepatic metabolism . The mean oral bioavailability of darifenacin is about 15% to 19% . The elimination half-life after chronic dosing ranges from approximately 13 to 19 hours .

While no similar compounds are explicitly mentioned in the provided search results, darifenacin belongs to the class of antimuscarinics, which includes other medications like oxybutynin and tolterodine used to treat overactive bladder symptoms . These medications also work by blocking muscarinic receptors to reduce bladder muscle spasms and urinary frequency .

• CAS No.: 133099-07-7
• Product Name: Darifenacin hydrobromide
• Molecular Formula: C28H31BrN2O2
• Molecular Weight: 507.5 g/mol
• IUPAC Name: 2-[(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-diphenylacetamide;hydrobromide
• Standard InChI: InChI=1S/C28H30N2O2.BrH/c29-27(31)28(23-7-3-1-4-8-23,24-9-5-2-6-10-24)25-14-17-30(20-25)16-13-21-11-12-26-22(19-21)15-18-32-26;/h1-12,19,25H,13-18,20H2,(H2,29,31);1H/t25-;/m1./s1
• Standard InChIKey: UQAVIASOPREUIT-VQIWEWKSSA-N
• SMILES: C1CN(CC1C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N)CCC4=CC5=C(C=C4)OCC5.Br
• Canonical SMILES: C1CN(CC1C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N)CCC4=CC5=C(C=C4)OCC5.Br
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (S)-1-(2-(2,3-dihydro-5-benzofuranyl)ethyl)-alpha,alpha-diphenyl-3-pyrrolidineacetamide; darifenacin; darifenacin hydrobromide; darifenacin hydrochloride; darifenacine; darifenicin; Emselex; Enablex; UK-88525
• PubChem Compound: 444030
• Last Modified: Aug 15 2023